Cas no 79456-33-0 (5-Chloro-3-(trifluoromethyl)pyridin-2-amine)

5-Chloro-3-(trifluoromethyl)pyridin-2-amine structure
79456-33-0 structure
Product Name:5-Chloro-3-(trifluoromethyl)pyridin-2-amine
CAS No:79456-33-0
MF:C6H4ClF3N2
MW:196.557570457458
MDL:MFCD13185329
CID:1040031
PubChem ID:18988859
Update Time:2024-10-27

5-Chloro-3-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-3-(trifluoromethyl)pyridin-2-amine
    • 5-chloro-3-(trifluoromethyl)-2-Pyridinamine
    • WPGLCXZKCAARBY-UHFFFAOYSA-N
    • FCH1186249
    • AB66723
    • AX8237531
    • AB0057255
    • ST24024035
    • Z5142
    • 2-Pyridinamine,5-chloro-3-(trifluoromethyl)-
    • 2-AMINO-5-CHLORO-3-(TRIFLUOROMETHYL)PYRIDINE
    • 5-Chloro-3-(trifluoromethyl)-2-pyridinamine (ACI)
    • A864854
    • DTXSID50597172
    • AKOS015848850
    • SY114486
    • CS-0019317
    • 79456-33-0
    • FT-0730461
    • DS-2558
    • MFCD13185329
    • AC-33915
    • SCHEMBL1583813
    • DB-075595
    • MDL： MFCD13185329
    • Inchi： 1S/C6H4ClF3N2/c7-3-1-4(6(8,9)10)5(11)12-2-3/h1-2H,(H2,11,12)
    • InChI Key： WPGLCXZKCAARBY-UHFFFAOYSA-N
    • SMILES： FC(C1C(N)=NC=C(Cl)C=1)(F)F

Computed Properties

  • Exact Mass: 196.00200
  • Monoisotopic Mass: 196.0015103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9
  • XLogP3: 2

Experimental Properties

  • Density: 1.507
  • Boiling Point: 218 ºC
  • Flash Point: 85 ºC
  • PSA: 38.91000
  • LogP: 2.91720

5-Chloro-3-(trifluoromethyl)pyridin-2-amine Pricemore >>

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Fluorochem
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